Cas no 29584-95-0 (Oxazole,4-methyl-5-(2-methylpropyl)-)

• Product Name: Oxazole,4-methyl-5-(2-methylpropyl)-
• CAS No: 29584-95-0
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 270153
• PubChem ID: 207289
• Update Time: 2025-04-19

Oxazole,4-methyl-5-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Oxazole,4-methyl-5-(2-methylpropyl)-
• 4-methyl-5-(2-methylpropyl)-1,3-oxazole
• 29584-95-0
• BRN 0971052
• Oxazole, 5-isobutyl-4-methyl-
• 5-Isobutyl-4-methyloxazole
• DTXSID00183766

• Inchi： 1S/C8H13NO/c1-6(2)4-8-7(3)9-5-10-8/h5-6H,4H2,1-3H3
• InChI Key： KICZSSGEFMLGPN-UHFFFAOYSA-N
• SMILES： O1C=NC(C)=C1CC(C)C

Computed Properties

• Exact Mass: 139.09979
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03